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Compound of Interest

Compound Name: Orobanchol

Cat. No.: B1246147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Orobanchol, a naturally occurring strigolactone (SL), plays a pivotal role in a diverse range of

biological processes, from regulating plant architecture to mediating interactions in the

rhizosphere. The precise three-dimensional arrangement of its atoms, or stereochemistry, is a

critical determinant of its biological function. This guide provides an objective comparison of the

biological activity of Orobanchol's stereoisomers, supported by experimental data, to elucidate

the stereospecificity of its action.

Data Presentation: Quantitative Comparison of
Stereoisomer Activity
The biological activity of Orobanchol and its stereoisomers is highly dependent on the specific

biological process and the organism in question. The following tables summarize the available

quantitative data, highlighting the differential effects of stereochemistry on parasitic plant seed

germination and plant shoot branching.

Table 1: Parasitic Plant Seed Germination

The germination of root parasitic plants of the genera Striga and Orobanche is a well-

established biological assay for strigolactone activity. The stereochemistry at both the C-2'

position and the B-C ring junction significantly influences the germination-stimulating potential

of Orobanchol and its analogs.
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Compound Target Species
Concentration
for >80%
Germination

EC50 Value Reference(s)

Orobanchol Orobanche minor 10 pM Not Reported [1]

2'-epi-

Orobanchol
Orobanche minor 10 pM Not Reported [1]

Strigol Orobanche minor 100 pM Not Reported [1]

Sorgomol Orobanche minor 10 pM Not Reported [1]

5-Deoxystrigol Orobanche minor 1 nM Not Reported [1]

GR24 (racemic) Orobanche minor 100 nM Not Reported [1]

(+)-GR24
Orobanche

cumana
Not Reported

5.1 ± 1.32 x 10⁻⁸

M
[2]

(-)-epi-GR24
Orobanche

cumana
No effect Not Applicable [2]

Orobanchol-type

SLs

Striga

gesnerioides
Stimulatory Not Reported [3]

Strigol-type SLs
Striga

gesnerioides
Inhibitory Not Reported [3]

Note: Orobanchol-type strigolactones are characterized by an α-oriented C-ring, while strigol-

type strigolactones have a β-oriented C-ring at the B-C ring junction.[4] The synthetic

strigolactone analog GR24 is a racemic mixture of two enantiomers, one with a strigol-like

configuration and the other with an orobanchol-like configuration.

Table 2: Shoot Branching Inhibition

Strigolactones are recognized as plant hormones that inhibit shoot branching, or tillering in

grasses. The stereochemistry at the C-2' position is particularly crucial for this activity.
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Compound Plant Species Biological Effect Reference(s)

(+)-5-Deoxystrigol

(2'R)
Rice (Oryza sativa)

Strong inhibition of

tiller bud outgrowth
[5]

(-)-ent-2'-epi-5-

Deoxystrigol (2'R)
Rice (Oryza sativa)

Strong inhibition of

tiller bud outgrowth
[5]

Orobanchol (2'R) Rice (Oryza sativa)
Stronger inhibition

than 2'S isomers
[5]

2'-epi-Orobanchol

(2'S)
Rice (Oryza sativa)

Weaker inhibition than

2'R isomers
[5]

(+)-GR24 (2'R) Rice (Oryza sativa)
Stronger inhibition

than 2'S isomers
[5]

(-)-2'-epi-GR24 (2'S) Rice (Oryza sativa)
Weaker inhibition than

2'R isomers
[5]

Natural Orobanchol

(2'R)
Rice (Oryza sativa)

Inhibits shoot

branching
[5]

Experimental Protocols
Detailed methodologies are essential for the accurate assessment and comparison of the

biological activity of Orobanchol stereoisomers.

Protocol 1: Parasitic Weed Seed Germination Bioassay
This protocol is widely used to determine the germination-stimulating activity of strigolactones.

1. Seed Sterilization and Preconditioning:

Surface sterilize seeds of the target parasitic plant (e.g., Orobanche minor, Striga
hermonthica) using a 1% sodium hypochlorite solution for 5 minutes, followed by thorough
rinsing with sterile distilled water.
Place the sterilized seeds on moist glass fiber filter paper in a petri dish.
Precondition the seeds by incubating them in the dark at a controlled temperature (e.g.,
25°C) for 7-14 days to break dormancy and ensure they are responsive to germination
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stimulants.

2. Treatment Application:

Prepare a stock solution of the Orobanchol stereoisomer or analog in a suitable solvent
(e.g., acetone or dimethyl sulfoxide).
Perform serial dilutions of the stock solution with sterile distilled water to obtain the desired
test concentrations. A solvent control (water with the same concentration of the solvent used
for the stock solution) must be included.
Apply a small, defined volume (e.g., 50 µL) of each test solution to the preconditioned seeds
on the filter paper.

3. Incubation and Germination Assessment:

Seal the petri dishes and incubate them in the dark at an optimal temperature for
germination (e.g., 28-30°C) for 2-7 days, depending on the parasitic plant species.
After the incubation period, count the number of germinated seeds under a dissecting
microscope. A seed is considered germinated if the radicle has protruded through the seed
coat.
Calculate the germination percentage for each treatment and control.

4. Data Analysis:

Plot the germination percentage against the concentration of the test compound.
Determine the half-maximal effective concentration (EC50) value, which is the concentration
of the compound that induces 50% of the maximum germination response.

Mandatory Visualization
Strigolactone Signaling Pathway
The perception of strigolactones, including Orobanchol, initiates a signaling cascade that

leads to the degradation of transcriptional repressors, thereby activating downstream gene

expression.

Caption: Orobanchol binds to the D14 receptor, leading to the ubiquitination and degradation

of D53/SMXL repressors.

Experimental Workflow for Seed Germination Assay
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The following diagram illustrates the key steps involved in a typical parasitic plant seed

germination bioassay.
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Caption: Workflow for assessing the germination-stimulating activity of Orobanchol
stereoisomers on parasitic plant seeds.

Logical Relationship of Stereoisomer Activity
This diagram illustrates the hierarchical importance of stereochemical features in determining

the biological activity of Orobanchol and related strigolactones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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